3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde 3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
Brand Name: Vulcanchem
CAS No.: 438218-86-1
VCID: VC0455820
InChI: InChI=1S/C15H12FNO5/c1-21-14-5-2-10(8-18)6-11(14)9-22-15-7-12(16)3-4-13(15)17(19)20/h2-8H,9H2,1H3
SMILES: COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-]
Molecular Formula: C15H12FNO5
Molecular Weight: 305.26g/mol

3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde

CAS No.: 438218-86-1

Main Products

VCID: VC0455820

Molecular Formula: C15H12FNO5

Molecular Weight: 305.26g/mol

3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde - 438218-86-1

CAS No. 438218-86-1
Product Name 3-[(5-Fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
Molecular Formula C15H12FNO5
Molecular Weight 305.26g/mol
IUPAC Name 3-[(5-fluoro-2-nitrophenoxy)methyl]-4-methoxybenzaldehyde
Standard InChI InChI=1S/C15H12FNO5/c1-21-14-5-2-10(8-18)6-11(14)9-22-15-7-12(16)3-4-13(15)17(19)20/h2-8H,9H2,1H3
Standard InChIKey QTKHWQMVCWMOBX-UHFFFAOYSA-N
SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-]
Canonical SMILES COC1=C(C=C(C=C1)C=O)COC2=C(C=CC(=C2)F)[N+](=O)[O-]
PubChem Compound 843264
Last Modified Nov 11 2021
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